2-(1-{2-[2-(2-Oxo-2-phenylethylidene)-1-imidazolidinyl]ethyl}-2-imidazolidinylidene)-1-phenylethanone

• Molecular Formula: C24H26N4O2
• Molecular Weight: 402.5 g/mol
• IUPAC Name: (2E)-2-[1-[2-[(2E)-2-phenacylideneimidazolidin-1-yl]ethyl]imidazolidin-2-ylidene]-1-phenylethanone
• InChI: InChI=1S/C24H26N4O2/c29-21(19-7-3-1-4-8-19)17-23-25-11-13-27(23)15-16-28-14-12-26-24(28)18-22(30)20-9-5-2-6-10-20/h1-10,17-18,25-26H,11-16H2/b23-17+,24-18+
• InChI Key: ALYSWIOCBWGAJB-GJHDBBOXSA-N
• Isomeric SMILES: C1N/C(=C\C(=O)C2=CC=CC=C2)/N(C1)CCN3/C(=C/C(=O)C4=CC=CC=C4)/NCC3
• Canonical SMILES: C1CN(C(=CC(=O)C2=CC=CC=C2)N1)CCN3CCNC3=CC(=O)C4=CC=CC=C4

Description

2-(1-{2-[2-(2-Oxo-2-phenylethylidene)-1-imidazolidinyl]ethyl}-2-imidazolidinylidene)-1-phenylethanone is a complex organic compound characterized by its unique structure, which includes multiple imidazolidinylidene and phenylethanone groups

Preparation Methods

The synthesis of 2-(1-{2-[2-(2-Oxo-2-phenylethylidene)-1-imidazolidinyl]ethyl}-2-imidazolidinylidene)-1-phenylethanone typically involves multi-step organic reactions. One common method involves the reaction of 2-(2-oxo-2-phenylethylidene)-2,3-dihydropyrimidin-4(1H)-one with ethyl cyanoacetate . This reaction proceeds through a series of condensation and cyclization steps, ultimately yielding the desired compound. Industrial production methods may involve similar synthetic routes but are optimized for higher yields and scalability.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized to form different oxo derivatives.

Reduction: Reduction reactions can yield various reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, particularly at the imidazolidinylidene groups. Common reagents used in these reactions include ethyl cyanoacetate, hydrazine, and hydroxylamine.

Scientific Research Applications

2-(1-{2-[2-(2-Oxo-2-phenylethylidene)-1-imidazolidinyl]ethyl}-2-imidazolidinylidene)-1-phenylethanone has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various heterocyclic compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the development of new materials with unique properties

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It can act as a ligand, binding to metal ions and forming complexes that exhibit unique chemical properties. These interactions can influence various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar compounds include:

• 2-(2-oxo-2-phenylethylidene)-2,3-dihydropyrimidin-4(1H)-one
• 3-(2-oxo-2-phenylethylidene)-3,4-dihydro-2H-1,4-benzoxazin-2-one
• 1-phenyl-1,2-propanedione-2-(O-ethoxycarbonyl)oxime Compared to these compounds, 2-(1-{2-[2-(2-Oxo-2-phenylethylidene)-1-imidazolidinyl]ethyl}-2-imidazolidinylidene)-1-phenylethanone is unique due to its dual imidazolidinylidene groups, which confer distinct chemical reactivity and potential applications.